(2R)-1-(dimethylamino)-3-phenylpropan-2-ol
Overview
Description
(2R)-1-(dimethylamino)-3-phenylpropan-2-ol, also known as (R)-2-dimethylamino-1-phenylpropan-2-ol, is an important organic compound used in a variety of scientific applications. It is a chiral alcohol, meaning that it has two mirror-image forms, and is a structural isomer of (2S)-1-(dimethylamino)-3-phenylpropan-2-ol. Both forms are used in various research applications, such as in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a starting material in the synthesis of other compounds. The (R)-form of (2R)-1-(dimethylamino)-3-phenylpropan-2-ol is of particular interest due to its unique properties and potential applications.
Scientific Research Applications
(R)-2-dimethylamino-1-phenylpropan-2-ol has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a starting material in the synthesis of other compounds, and as a chiral auxiliary for asymmetric synthesis. It is also used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug celecoxib. (R)-2-dimethylamino-1-phenylpropan-2-ol is also used in the synthesis of a variety of other compounds, such as optical isomers, chiral alcohols, and chiral amines.
Mechanism of Action
The mechanism of action of (R)-2-dimethylamino-1-phenylpropan-2-ol is not fully understood. It is thought that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 is thought to be responsible for the anti-inflammatory effects of the compound. It is also thought to act as an agonist of certain receptors, such as the cannabinoid receptors CB1 and CB2.
Biochemical and Physiological Effects
(R)-2-dimethylamino-1-phenylpropan-2-ol has a variety of biochemical and physiological effects. It is thought to have anti-inflammatory, analgesic, and anticonvulsant effects. It is also thought to have neuroprotective and anxiolytic effects. Additionally, it is thought to have an effect on the cardiovascular system, as it is thought to reduce blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
(R)-2-dimethylamino-1-phenylpropan-2-ol has a number of advantages and limitations for lab experiments. The compound is relatively stable and has a high melting point, making it suitable for use in a variety of laboratory experiments. Additionally, it is relatively inexpensive and easy to obtain. However, the compound is also toxic and can cause skin and eye irritation, so it should be handled with care.
Future Directions
There are a number of potential future directions for (R)-2-dimethylamino-1-phenylpropan-2-ol. One potential direction is to further explore the compound’s mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore the compound’s potential therapeutic applications, such as its potential use as an anti-inflammatory or analgesic. Additionally, further research could be done to explore the compound’s potential applications in organic synthesis, such as its potential use as a chiral auxiliary or as a starting material in the synthesis of other compounds. Finally, further research could be done to explore the compound’s potential toxicological effects and its potential interactions with other compounds.
Synthesis Methods
(R)-2-dimethylamino-1-phenylpropan-2-ol can be synthesized using a variety of methods. One method is the reaction of (S)-2-dimethylamino-1-phenylpropan-2-ol with an excess of sodium borohydride in the presence of a base such as pyridine. This reaction produces (R)-2-dimethylamino-1-phenylpropan-2-ol in high yields. Another method is the reaction of (R)-2-dimethylamino-1-phenylpropan-2-ol with a Grignard reagent such as ethylmagnesium bromide in the presence of a base such as pyridine. This reaction also produces (R)-2-dimethylamino-1-phenylpropan-2-ol in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1-(dimethylamino)-3-phenylpropan-2-ol involves the reduction of the corresponding ketone using a reducing agent such as sodium borohydride or lithium aluminum hydride.", "Starting Materials": [ "Acetophenone", "Dimethylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Acetophenone is reacted with dimethylamine in the presence of methanol and hydrochloric acid to form (2R)-1-(dimethylamino)-3-phenylpropan-1-one.", "Step 2: (2R)-1-(dimethylamino)-3-phenylpropan-1-one is then reduced using sodium borohydride in the presence of methanol to form (2R)-1-(dimethylamino)-3-phenylpropan-2-ol.", "Step 3: The product is then extracted using ethyl acetate and washed with water. The organic layer is then dried using sodium sulfate and the solvent is removed under reduced pressure to obtain the final product." ] } | |
CAS RN |
2763741-22-4 |
Molecular Formula |
C11H17NO |
Molecular Weight |
179.3 |
Purity |
95 |
Origin of Product |
United States |
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